![molecular formula C9H13FO3S B2573918 Ethyl 8-fluoro-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate CAS No. 2490375-65-8](/img/structure/B2573918.png)
Ethyl 8-fluoro-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate
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Overview
Description
Ethyl 8-fluoro-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate is a chemical compound with the molecular weight of 220.26 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H13FO3S/c1-2-13-7(11)9(10)6-14-5-8(9)3-12-4-8/h2-6H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Synthesis and Properties
- Ethyl 8-fluoro-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate is involved in the synthesis of various complex chemical structures. For instance, Kuroyan et al. (1991) demonstrated the transformation of 1-oxaspiro[2,5]octane-2-carboxylic acid nitrite into ethyl 2-oxo-4-cyano-1-oxaspiro[4,5]decane-3-carboxylate, which is closely related to the target compound (R. A. Kuroyan, S. A. Pogosyan, & N. P. Grigoryan, 1991).
Spirocycles and Drug Discovery
- The compound plays a role in the creation of novel spirocycles, which are significant in drug discovery. Li et al. (2013) synthesized new classes of thia/oxa-azaspiro[3.4]octanes, designed as multifunctional and structurally diverse modules for drug discovery, indicating the relevance of compounds like this compound in medicinal chemistry (D. Li, M. Rogers-Evans, & E. Carreira, 2013).
Crystal Structures in Chemical Research
- The compound's derivatives have been studied for their crystal structures, which are crucial in understanding molecular interactions and properties. Parvez et al. (2001) examined the crystal structures of two 1-oxa-4-thiaspiro[4.5]decane derivatives, which are structurally similar to this compound, providing insights into olefin geometry and molecular dimensions (M. Parvez, V. Yadav, & G. Senthil, 2001).
PET Imaging Studies
- In positron emission tomography (PET) imaging, derivatives of this compound have been utilized. Maziére et al. (1984) developed a method for labeling ethyl 8-fluoro-5,6-dihydro-5-[11C]methyl-6-oxo-4H-imidazo[1,5-a][1,4] benzodiazepine-3-carboxylate, a derivative, with carbon-11 for in vivo study of benzodiazepine receptors (M. Maziére, P. Hantraye, C. Prenant, J. Sastre, & D. Comar, 1984).
Biotransformation in Environmental Studies
- The compound's framework has been explored in environmental studies, specifically in biotransformation research. Liu et al. (2007) investigated the microbial transformation of 8:2 fluorotelomer alcohol to perfluorocarboxylic acids, highlighting the importance of such structures in environmental chemistry (Jinxia Liu, Linda S. Lee, L. Nies, C. Nakatsu, & Ronald F Turcot, 2007).
Safety and Hazards
properties
IUPAC Name |
ethyl 8-fluoro-2-oxa-6-thiaspiro[3.4]octane-8-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13FO3S/c1-2-13-7(11)9(10)6-14-5-8(9)3-12-4-8/h2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRESXWWKKRQAFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CSCC12COC2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13FO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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